Cas no 155585-37-8 (2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester)
155585-37-8 structure
Product Name:2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester
CAS No:155585-37-8
MF:C8H13NO3
MW:171.193722486496
CID:107038
PubChem ID:15652679
Update Time:2025-04-18
2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester
- 1-Piperidinecarboxylicacid, 2-methyl-5-oxo-, methyl ester
- 1-Piperidinecarboxylic acid, 2-methyl-5-oxo-, methyl ester
- methyl 2-methyl-5-oxopiperidine-1-carboxylate
- 155585-37-8
-
- Inchi: 1S/C8H13NO3/c1-6-3-4-7(10)5-9(6)8(11)12-2/h6H,3-5H2,1-2H3
- InChI Key: DZRMKLHMOULFIQ-UHFFFAOYSA-N
- SMILES: O=C1CN(C(=O)OC)C(C)CC1
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
2-methyl-5-oxo-1-Piperidinecarboxylic acid methyl ester Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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